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Compound of Interest

Compound Name: FzM1.8

Cat. No.: B607577 Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed information on the procurement, handling, and application of FzM1.8, a potent

allosteric agonist of the Frizzled-4 (FZD4) receptor.

FzM1.8 has emerged as a valuable tool for investigating the WNT/β-catenin signaling pathway,

a critical regulator of embryonic development, tissue homeostasis, and disease, including

cancer. This small molecule activates FZD4 and consequently the downstream signaling

cascade, offering a method to modulate this pathway for research purposes.

Supplier and Purchasing Information
FzM1.8 is available from several chemical suppliers. Researchers should always refer to the

supplier's certificate of analysis for batch-specific information.
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Supplier Catalog Number Purity
Available
Quantities

AdooQ Bioscience A18760 ≥98%
1mg, 5mg, 10mg,

25mg, 50mg, 100mg

MedKoo Biosciences 563910 >98%
25mg, 50mg, 100mg,

200mg, 500mg, 1g, 2g

Tocris Bioscience 6961 ≥98% (HPLC) 10mg, 50mg

Probechem

Biochemicals
PC-60975 99.35% (HPLC)

10mg and larger

quantities

InvivoChem V21447 ≥98%
10mg, 25mg and

larger quantities

MedChemExpress HY-117163 98.93%
5mg, 10mg, 25mg,

50mg, 100mg

TargetMol T15363 Not specified

2mg, 5mg, 10mg,

25mg, 50mg, 100mg,

200mg

Chemical and Physical Properties
A comprehensive understanding of the chemical and physical properties of FzM1.8 is essential

for its proper handling, storage, and use in experimental settings.
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Property Value

CAS Number 2204290-85-5[1][2]

Molecular Formula C₁₈H₁₄N₂O₄[1]

Molecular Weight 322.32 g/mol [1]

Purity Typically ≥98% by HPLC[1]

Appearance Off-white to light yellow solid

Solubility Soluble in DMSO (up to 83.33 mg/mL)

Storage
Store powder at -20°C for up to 3 years. Store

solutions in DMSO at -80°C for up to 2 years.

Mechanism of Action: FZD4 Allosteric Agonism and
WNT/β-Catenin Pathway Activation
FzM1.8 is an allosteric agonist of the Frizzled-4 (FZD4) receptor, a key component of the WNT

signaling pathway.[3][4] Unlike orthosteric agonists that bind to the primary active site, FzM1.8
binds to a secondary, allosteric site on the FZD4 receptor. This binding event induces a

conformational change in the receptor, leading to its activation even in the absence of natural

WNT ligands.

Activated FZD4 initiates a signaling cascade that leads to the stabilization and nuclear

translocation of β-catenin. In the nucleus, β-catenin associates with T-cell factor/lymphoid

enhancer factor (TCF/LEF) transcription factors to drive the expression of WNT target genes.

Interestingly, FzM1.8 appears to introduce a bias in the signaling pathway, favoring a non-

canonical route involving Phosphoinositide 3-kinase (PI3K). This is achieved through the

recruitment of heterotrimeric G proteins upon FzM1.8-induced FZD4 activation.
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FzM1.8 Signaling Pathway

Experimental Protocols
The following are generalized protocols for key experiments involving FzM1.8. Researchers

should optimize these protocols for their specific cell lines and experimental conditions.

TCF/LEF Reporter Assay
This assay is used to quantify the activation of the canonical WNT/β-catenin signaling pathway.

Materials:
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HEK293T cells (or other suitable cell line)

TCF/LEF luciferase reporter plasmid (e.g., TOPFlash)

Control plasmid with a non-responsive promoter (e.g., FOPFlash)

Renilla luciferase plasmid (for normalization)

Lipofectamine 2000 or other transfection reagent

FzM1.8 (dissolved in DMSO)

Dual-Luciferase Reporter Assay System

96-well white, clear-bottom plates

Luminometer

Protocol:

Cell Seeding: Seed HEK293T cells in a 96-well plate at a density that will result in 70-80%

confluency at the time of transfection.

Transfection: Co-transfect the cells with the TCF/LEF reporter plasmid (or control plasmid)

and the Renilla luciferase plasmid using a suitable transfection reagent according to the

manufacturer's instructions.

FzM1.8 Treatment: 24 hours post-transfection, replace the medium with fresh medium

containing the desired concentrations of FzM1.8 or vehicle control (DMSO). A typical

concentration range to test is 0.1 µM to 10 µM.

Incubation: Incubate the cells for another 24-48 hours.

Luciferase Assay: Lyse the cells and measure both firefly and Renilla luciferase activities

using a dual-luciferase assay system and a luminometer.

Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity for

each well. The fold change in reporter activity relative to the vehicle control represents the
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level of WNT pathway activation.
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TCF/LEF Reporter Assay Workflow

Colon Cancer Stem Cell Proliferation Assay
This assay assesses the effect of FzM1.8 on the proliferation of colon cancer stem cells.

Materials:

Colon cancer stem cells (e.g., patient-derived spheroids or established cell lines)

Serum-free sphere culture medium
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FzM1.8 (dissolved in DMSO)

Cell viability reagent (e.g., CellTiter-Glo®)

Ultra-low attachment plates

Microplate reader

Protocol:

Cell Seeding: Dissociate colon cancer spheroids into single cells and seed them in ultra-low

attachment 96-well plates in serum-free sphere culture medium.

FzM1.8 Treatment: Add FzM1.8 at various concentrations (e.g., 1 µM to 20 µM) or vehicle

control to the wells.

Incubation: Culture the cells for 5-7 days to allow for sphere formation and proliferation.

Viability Measurement: Add a cell viability reagent to each well according to the

manufacturer's instructions.

Data Acquisition: Measure the luminescence or fluorescence using a microplate reader.

Data Analysis: The signal intensity is proportional to the number of viable cells. Calculate the

percentage of proliferation relative to the vehicle control.

Safety and Handling
While a comprehensive, publicly available Safety Data Sheet (SDS) for FzM1.8 is not readily

found, general laboratory safety precautions for handling chemical compounds should be

followed.

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

safety glasses, and chemical-resistant gloves.

Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated

area, preferably in a chemical fume hood.
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Storage: As mentioned in the chemical properties table, store the solid compound at -20°C.

Solutions in DMSO should be stored at -80°C to maintain stability.

Disposal: Dispose of the compound and any contaminated materials in accordance with

local, state, and federal regulations for chemical waste.

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a formal Safety Data Sheet. Researchers are strongly advised to obtain the SDS from their

supplier before handling FzM1.8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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